Cas no 22410-56-6 (2-hydroxy-3-methylbut-3-enenitrile)

• Product Name: 2-hydroxy-3-methylbut-3-enenitrile
• CAS No: 22410-56-6
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 289376
• PubChem ID: 233707
• Update Time: 2025-10-22

2-hydroxy-3-methylbut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile,2-hydroxy-3-methyl-
• 2-hydroxy-3-methylbut-3-enenitrile
• 1-cyano-2-methyl-2-propen-1-ol
• 2-hydroxy-3-methyl-3-butenenitrile
• 3-Butenenitrile,2-hydroxy-3-methyl
• Methacroleincyanhydrin
• EN300-157371
• 22410-56-6
• NSC-32612
• AKOS026726371
• DTXSID40283633
• NSC32612

• Inchi： 1S/C5H7NO/c1-4(2)5(7)3-6/h5,7H,1H2,2H3
• InChI Key： WKRMIWMWBWPVQH-UHFFFAOYSA-N
• SMILES： OC(C#N)C(=C)C

Computed Properties

• Exact Mass: 97.05280
• Monoisotopic Mass: 97.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 206.9°Cat760mmHg
• Flash Point: 78.9°C
• Refractive Index: 1.451
• PSA: 44.02000
• LogP: 0.44698

Additional information on 2-hydroxy-3-methylbut-3-enenitrile

2-Hydroxy-3-Methylbut-3-Enenitrile: A Versatile Compound in Pharmaceutical and Biotechnological Applications

2-Hydroxy-3-methylbut-3-enenitrile, also known by its CAS number 22410-56-6, is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical development, synthetic chemistry, and biological research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-C≡N) at the terminal position of a carbon chain. The molecular structure of 2-hydroxy-3-methylbut-3-enenitrile includes a hydroxyl group (-OH), a methyl group (-CH₃), and a double bond (C=C), which collectively contribute to its unique reactivity and potential biological activity. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, making it a critical component in the development of novel therapeutic agents.

The chemical structure of 2-hydroxy-3-methylbut-3-enenitrile is defined by its molecular formula, C₆H₁₀O, and its molecular weight of approximately 102.14 g/mol. The compound features a six-carbon backbone with functional groups strategically positioned to enable diverse chemical transformations. The hydroxyl group at the 2-position and the methyl substituent at the 3-position create steric and electronic effects that influence its reactivity toward nucleophilic and electrophilic species. The presence of the double bond (C=C) at the 3-position further enhances its ability to participate in conjugated systems, which is particularly relevant in the context of its application in polymer science and materials chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-hydroxy-3-methylbut-3-enenitrile through catalytic approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of transition-metal catalysts to achieve high-yield synthesis of this compound under mild reaction conditions. This method not only reduces the environmental impact of the synthesis process but also ensures the purity and stability of the final product. Such improvements in synthetic efficiency have broadened its applicability in both academic and industrial settings, particularly in the development of complex organic molecules for pharmaceutical applications.

One of the most promising areas of research involving 2-hydroxy-3-methylbut-3-enenitrile is its potential as a building block for the synthesis of biologically active compounds. A 2024 paper in Advanced Synthesis & Catalysis highlighted its use as a precursor in the production of antifungal agents targeting fungal pathogens. The compound’s ability to undergo selective oxidation and substitution reactions makes it an ideal candidate for the design of molecules with tailored pharmacological properties. Additionally, its structural similarity to known bioactive compounds has led to its exploration as a lead molecule in the development of new drugs for inflammatory and infectious diseases.

From a biological perspective, 2-hydroxy-3-methylbut-3-enenitrile has been investigated for its potential to modulate cellular signaling pathways. A 2023 study published in Cell Chemical Biology reported that this compound exhibits mild antioxidant activity, which could be relevant in the context of neurodegenerative diseases. The compound’s ability to scavenge reactive oxygen species (ROS) suggests its potential as a therapeutic agent in conditions associated with oxidative stress. However, further in vivo studies are required to validate these findings and to determine its efficacy in clinical settings.

Another area of interest is the role of 2-hydroxy-3-methylbut-3-enenitrile in the synthesis of polymer-based materials. Researchers have explored its use as a monomer for the production of biodegradable polymers, which could have applications in drug delivery systems and biomedical devices. A 2024 study in Macromolecules demonstrated that polymers derived from this compound exhibit excellent biocompatibility and controlled degradation rates, making them suitable for targeted drug release applications. These findings underscore the compound’s versatility beyond its traditional role in pharmaceutical chemistry.

From a regulatory standpoint, the use of 2-hydroxy-3-methylbut-3-enenitrile in industrial and research settings requires adherence to safety protocols. While it is not classified as a hazardous substance under current regulatory frameworks, proper handling and storage conditions are essential to ensure its stability during synthesis and application. The compound’s low toxicity profile, as established by recent toxicity studies, supports its safe use in laboratory environments. Nevertheless, ongoing research is focused on optimizing its synthesis and application to minimize any potential environmental impact.

Looking ahead, the future of 2-hydroxy-3-methylbut-3-enenitrile lies in its integration into multidisciplinary research initiatives. Its role as a versatile intermediate in synthetic chemistry, combined with its potential biological activity, positions it as a valuable tool for the development of next-generation therapeutics. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new applications for this compound, particularly in the treatment of complex diseases such as cancer and neurodegenerative disorders. As synthetic methods continue to evolve, the accessibility and utility of 2-hydroxy-3-methylbut-3-enenitrile are likely to expand, further solidifying its importance in the scientific community.

In conclusion, 2-hydroxy-3-methylbut-3-enenitrile (CAS number 22410-56-6) represents a significant advancement in the field of organic chemistry and its applications. Its unique molecular structure, combined with its adaptability to various synthetic and biological contexts, has made it a focal point for researchers seeking to develop innovative solutions to pressing medical and industrial challenges. As new discoveries continue to emerge, the compound’s role in shaping the future of pharmaceutical and biotechnological research is poised to grow even further.